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Compound of Interest

Compound Name: 1,2,5-Trimethylpiperidin-4-one

Cat. No.: B1268293

The following guide provides essential safety and logistical information for the proper disposal
of 1,2,5-Trimethylpiperidin-4-one, designed for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring personnel safety and
environmental compliance.

Immediate Safety and Hazard Identification

1,2,5-Trimethylpiperidin-4-one is a chemical that requires careful handling due to its
hazardous properties. It is classified as a flammable liquid and vapor. The substance is harmful
if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.
[1] It is also considered harmful to aquatic life. Before handling, it is imperative to consult the
Safety Data Sheet (SDS) and be familiar with all safety precautions.

Key Hazard Information:

Flammability: Flammable liquid and vapor. Keep away from heat, sparks, open flames, and
hot surfaces.[1]

Corrosivity: Causes severe skin burns and eye damage.[1]

Toxicity: Harmful if swallowed.

Irritation: May cause respiratory irritation.[1]

Environmental Hazard: Harmful to aquatic life.
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Physical and Chemical Properties

A summary of the key quantitative data for 1,2,5-Trimethylpiperidin-4-one is presented below.

Property Value

Molecular Weight 141.21 g/mol [2]
Flash Point 71.126 °C[3]

Boiling Point 152 °C

Density 0.837 g/cm?3 (at 25 °C)

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 1,2,5-

Trimethylpiperidin-4-one to minimize exposure risk.

Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[4]

Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may also
be necessary.[1]

Skin and Body Protection: Wear flame-retardant antistatic protective clothing. A lab coat and
appropriate footwear are mandatory.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[4] Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[1][4]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Minor Spills:
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» Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[4]
e Ventilate: Ensure the area is well-ventilated.[4]

e Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.[1][4] Use non-sparking tools.[4]

o Containment: Cover drains to prevent the chemical from entering them. Absorb the spill with
an inert, non-combustible material such as sand, silica gel, or universal binder.[1]

o Collection: Collect the absorbed material and place it into a suitable, labeled, and closed
container for disposal.[1][4]

o Decontamination: Clean the spill area thoroughly.

Major Spills: If the spill is large or you are not equipped or trained to handle it, evacuate the
area immediately and contact your institution's emergency response team.

Step-by-Step Disposal Protocol

The disposal of 1,2,5-Trimethylpiperidin-4-one is regulated and must be performed in
compliance with federal, state, and local laws.[5][6] In the United States, the Environmental
Protection Agency (EPA) governs hazardous waste management under the Resource
Conservation and Recovery Act (RCRA).[5][7]

Step 1: Waste Characterization

o Determine if the waste is hazardous. Based on its properties (flammable, corrosive, toxic),
1,2,5-Trimethylpiperidin-4-one waste is classified as hazardous.[6] Do not mix it with non-
hazardous waste.

Step 2: Waste Collection and Containerization

» Container Selection: Use a container that is compatible with the chemical. The original
container is often a suitable choice.[8] The container must be in good condition, leak-proof,
and have a secure, tightly closing lid.[8]
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e Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and
the full chemical name: "1,2,5-Trimethylpiperidin-4-one".[8] List the composition and
approximate percentages if it is a mixed waste stream.

» Storage: Keep the waste container tightly closed except when adding waste.[8] Store the
container in a designated, well-ventilated, and cool secondary containment area away from
incompatible materials like strong oxidizing agents and strong acids.[1]

Step 3: Prohibited Disposal Methods

o DO NOT dispose of 1,2,5-Trimethylpiperidin-4-one down the drain or into any sewer
system.[4][9] Discharge into the environment must be avoided.[4]

o DO NOT dispose of this chemical in regular trash.[9]
Step 4: Approved Disposal Methods

e The primary approved disposal method is to arrange for pickup by a licensed chemical waste
disposal company.[4]

o This material is typically disposed of through controlled incineration with flue gas scrubbing
or by removal to a licensed chemical destruction plant.[4]

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a
hazardous waste pickup and for specific institutional procedures.[8]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 1,2,5-
Trimethylpiperidin-4-one.
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Caption: Disposal workflow for 1,2,5-Trimethylpiperidin-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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